(2E)-1-(2,5-Dichlorophenyl)-3-(2-methoxyphenyl)prop-2-en-1-one

• IUPAC Name: (E)-1-(2,5-dichlorophenyl)-3-(2-methoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C16H12Cl2O2/c1-20-16-5-3-2-4-11(16)6-9-15(19)13-10-12(17)7-8-14(13)18/h2-10H,1H3/b9-6+
• InChI Key: LCZKSMWWJGWTSM-RMKNXTFCSA-N
• Canonical SMILES: COC1=CC=CC=C1C=CC(=O)C2=C(C=CC(=C2)Cl)Cl
• Isomeric SMILES: COC1=CC=CC=C1/C=C/C(=O)C2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C16H12Cl2O2
• Molecular Weight: 307.2 g/mol

Description

(2E)-1-(2,5-Dichlorophenyl)-3-(2-methoxyphenyl)prop-2-en-1-one, commonly known as 2,5-dichloro-2-methoxyphenylprop-2-en-1-one, is an organic compound with a wide range of applications in scientific research. This compound is a colorless, volatile liquid at room temperature and has a molecular weight of 279.11 g/mol. It is a highly reactive compound and can be used as a reagent in organic synthesis. Its unique properties make it an ideal candidate for a variety of scientific research applications, including drug discovery, biochemistry, and physiology.

Mechanism of Action

2,5-dichloro-2-methoxyphenylprop-2-en-1-one can act as an inhibitor of enzymes, such as protein tyrosine phosphatases and serine/threonine kinases. It acts by binding to the active site of the enzyme and preventing the substrate from binding. This prevents the enzyme from catalyzing the reaction, thus inhibiting the enzyme's activity.
Biochemical and Physiological Effects
2,5-dichloro-2-methoxyphenylprop-2-en-1-one has been used in the synthesis of inhibitors of enzymes, such as protein tyrosine phosphatases and serine/threonine kinases. These inhibitors have been shown to have a variety of biochemical and physiological effects, including the inhibition of cell growth and proliferation, the modulation of signal transduction pathways, and the inhibition of angiogenesis. Additionally, these inhibitors have been shown to have anti-inflammatory and anti-cancer effects.

Advantages and Limitations for Lab Experiments

2,5-dichloro-2-methoxyphenylprop-2-en-1-one has a number of advantages and limitations for use in laboratory experiments. One advantage is its low cost and availability, as it is a readily available compound. Additionally, it is a highly reactive compound and can be used as a reagent in organic synthesis. However, it is also a volatile liquid and must be handled with care. Additionally, it can be toxic and hazardous if not handled properly.

Future Directions

There are a number of potential future directions for the use of 2,5-dichloro-2-methoxyphenylprop-2-en-1-one in scientific research. One potential direction is the development of new inhibitors of enzymes, such as protein tyrosine phosphatases and serine/threonine kinases, for the treatment of various diseases. Additionally, the compound could be used in the development of novel ligands for the study of G protein-coupled receptors and nuclear receptors. Finally, the compound could be used in the synthesis of novel drugs for the treatment of various diseases.

Synthesis Methods

2,5-dichloro-2-methoxyphenylprop-2-en-1-one can be synthesized via a two-step reaction using 2,5-dichlorobenzaldehyde as the starting material. In the first step, 2,5-dichlorobenzaldehyde is treated with a base such as sodium hydroxide or potassium hydroxide, followed by a reaction with an alkyl halide such as ethyl bromide or isopropyl bromide. This reaction yields 2,5-dichloro-2-methoxyphenylprop-2-en-1-one as the final product.

Scientific Research Applications

2,5-dichloro-2-methoxyphenylprop-2-en-1-one has a wide range of applications in scientific research. It has been used as a reagent in organic synthesis, as well as a starting material for the synthesis of various compounds. It has also been used in the synthesis of inhibitors of enzymes, such as protein tyrosine phosphatases and serine/threonine kinases. Additionally, it has been used in the synthesis of novel ligands for the study of G protein-coupled receptors and nuclear receptors.